![molecular formula C18H14N2OS B3879804 1-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)-2-naphthol](/img/structure/B3879804.png)
1-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)-2-naphthol
Overview
Description
1-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)-2-naphthol, also known as PTN, is a heterocyclic compound that has shown potential in various scientific research applications. PTN has a unique chemical structure that makes it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 1-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)-2-naphthol is not fully understood. However, studies have suggested that this compound may act through various pathways, including the inhibition of NF-κB signaling and the activation of the Nrf2-ARE pathway. This compound has also been found to modulate the expression of various genes involved in cancer cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, induce apoptosis, and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that this compound can protect neurons from damage caused by oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)-2-naphthol in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. Another advantage is its potential in various scientific research applications. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on 1-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)-2-naphthol. One direction is to further investigate its mechanism of action and identify the pathways through which it exerts its effects. Another direction is to optimize its use in cancer treatment, neuroprotection, and anti-inflammatory activity. Additionally, future studies could focus on the development of this compound derivatives with improved potency and selectivity.
Scientific Research Applications
1-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)-2-naphthol has shown potential in various scientific research applications, including cancer treatment, neuroprotection, and anti-inflammatory activity. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroprotection, this compound has been found to protect neurons from damage caused by oxidative stress and inflammation. In anti-inflammatory activity, this compound has been shown to reduce the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
1-(5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)naphthalen-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2OS/c21-15-11-10-12-6-4-5-9-14(12)16(15)18-20-19-17(22-18)13-7-2-1-3-8-13/h1-11,18,20-21H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIHMPEZAXBQNBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC(S2)C3=C(C=CC4=CC=CC=C43)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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